Cas no 919758-69-3 (N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide)

• Product Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide
• CAS No: 919758-69-3
• MF: C₁₂H₉N₃O₃S
• MW: 275.283160924912
• CID: 5505333
• Update Time: 2025-07-21

N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide

• Inchi： 1S/C12H9N3O3S/c1-17-7-3-2-4-9-10(7)14-12(19-9)15-11(16)8-5-6-13-18-8/h2-6H,1H3,(H,14,15,16)
• InChI Key： TWTMZTGELAASRX-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=NC3=C(OC)C=CC=C3S2)=O)=CC=N1

Additional information on N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide

Introduction to N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide (CAS No. 919758-69-3)

N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide, identified by its CAS number 919758-69-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The benzothiazole and oxazole moieties present in its structure contribute to its diverse chemical properties, making it a promising candidate for further investigation.

The structural framework of N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide consists of a benzothiazole ring system substituted with a methoxy group at the 4-position and an oxazole ring connected at the 2-position of the benzothiazole. This configuration imparts specific electronic and steric properties that are critical for its biological activity. The presence of both heterocyclic rings enhances the compound's potential to interact with biological targets, making it an attractive scaffold for medicinal chemistry.

In recent years, there has been a growing interest in heterocyclic compounds due to their wide range of biological activities. Benzothiazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The methoxy-substituted benzothiazole moiety in N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide is known to enhance the compound's solubility and bioavailability, which are crucial factors for drug efficacy.

The oxazole ring in this compound contributes to its stability and reactivity, enabling it to participate in various chemical reactions that are essential for drug design. Oxazoles are known for their ability to form hydrogen bonds and interact with biological molecules, making them valuable components in drug development. The carboxamide functional group at the 5-position of the oxazole ring further enhances the compound's potential to interact with biological targets by forming hydrogen bonds and participating in hydrophobic interactions.

Recent studies have highlighted the importance of N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide in the development of novel therapeutic agents. Researchers have demonstrated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, studies have shown that this compound exhibits inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain.

The pharmacological profile of N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide has been further explored through computational modeling and experimental studies. These investigations have provided insights into its binding interactions with target proteins and have helped optimize its structure for improved efficacy. The compound's ability to modulate enzyme activity suggests its potential as a lead compound for the development of new drugs targeting inflammatory and degenerative diseases.

In addition to its enzymatic activity, N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide has shown promise in preclinical studies as a therapeutic agent. Animal models have demonstrated its ability to reduce inflammation and pain without significant side effects. These findings support its potential as a safe and effective treatment for various inflammatory conditions.

The synthesis of N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods not only improve the synthetic route but also enhance the overall quality of the final product.

The chemical stability of N-(4-methoxy-1,3-benzothiazol-2-yli)]-^{<0xE9><0xA9><0x96><0xE9><0xA9><0x80>}-carboxamide is another critical factor that influences its suitability as a drug candidate. Studies have shown that this compound exhibits good stability under various storage conditions, which is essential for maintaining its efficacy during clinical use. Additionally, its compatibility with standard pharmaceutical formulations ensures that it can be easily incorporated into drug products without degradation.

The future prospects of N-(^{<0xE9><0xA9><0x96><0xE9><0xA9><0x80>}-carboxamide) as a therapeutic agent are promising. Ongoing research aims to further explore its pharmacological properties and identify new applications in medicine. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this compound closer to clinical use.

In conclusion, N-(^{<0xE9><0xA9><0x96>}-carboxamide) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive scaffold for drug discovery，and preliminary studies suggest its efficacy in treating inflammatory diseases。With continued research，this compound holds promise for improving patient outcomes across various medical conditions。